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molecular formula C8H14O B1584060 1,2-Epoxy-7-octene CAS No. 19600-63-6

1,2-Epoxy-7-octene

Cat. No. B1584060
CAS RN: 19600-63-6
M. Wt: 126.2 g/mol
InChI Key: UKTHULMXFLCNAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05406007

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
3,4-epoxy-1-butene
Name
crotyl alcohol
Yield
74%
Name
3-buten-1-ol
Yield
23%
Name
1,2-epoxy-7-octene

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1.[H][H].[S]>[Ni]>[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[CH2:7]([OH:6])[CH:8]=[CH:9][CH3:10].[CH2:5]([OH:1])[CH2:2][CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1 |^3:16|

Inputs

Step One
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(C=C)C1
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC1CCCCC=C
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S]
Step Four
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3,4-epoxy-1-butene
Type
product
Smiles
O1C(C=C)C1
Name
crotyl alcohol
Type
product
Smiles
C(C=CC)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%
Name
3-buten-1-ol
Type
product
Smiles
C(CC=C)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%
Name
1,2-epoxy-7-octene
Type
product
Smiles
O1CC1CCCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05406007

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
3,4-epoxy-1-butene
Name
crotyl alcohol
Yield
74%
Name
3-buten-1-ol
Yield
23%
Name
1,2-epoxy-7-octene

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1.[H][H].[S]>[Ni]>[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[CH2:7]([OH:6])[CH:8]=[CH:9][CH3:10].[CH2:5]([OH:1])[CH2:2][CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1 |^3:16|

Inputs

Step One
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(C=C)C1
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC1CCCCC=C
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S]
Step Four
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3,4-epoxy-1-butene
Type
product
Smiles
O1C(C=C)C1
Name
crotyl alcohol
Type
product
Smiles
C(C=CC)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%
Name
3-buten-1-ol
Type
product
Smiles
C(CC=C)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%
Name
1,2-epoxy-7-octene
Type
product
Smiles
O1CC1CCCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05406007

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
3,4-epoxy-1-butene
Name
crotyl alcohol
Yield
74%
Name
3-buten-1-ol
Yield
23%
Name
1,2-epoxy-7-octene

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1.[H][H].[S]>[Ni]>[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[CH2:7]([OH:6])[CH:8]=[CH:9][CH3:10].[CH2:5]([OH:1])[CH2:2][CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1 |^3:16|

Inputs

Step One
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(C=C)C1
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC1CCCCC=C
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S]
Step Four
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3,4-epoxy-1-butene
Type
product
Smiles
O1C(C=C)C1
Name
crotyl alcohol
Type
product
Smiles
C(C=CC)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%
Name
3-buten-1-ol
Type
product
Smiles
C(CC=C)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%
Name
1,2-epoxy-7-octene
Type
product
Smiles
O1CC1CCCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05406007

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
3,4-epoxy-1-butene
Name
crotyl alcohol
Yield
74%
Name
3-buten-1-ol
Yield
23%
Name
1,2-epoxy-7-octene

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1.[H][H].[S]>[Ni]>[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[CH2:7]([OH:6])[CH:8]=[CH:9][CH3:10].[CH2:5]([OH:1])[CH2:2][CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1 |^3:16|

Inputs

Step One
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(C=C)C1
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC1CCCCC=C
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S]
Step Four
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3,4-epoxy-1-butene
Type
product
Smiles
O1C(C=C)C1
Name
crotyl alcohol
Type
product
Smiles
C(C=CC)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%
Name
3-buten-1-ol
Type
product
Smiles
C(CC=C)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%
Name
1,2-epoxy-7-octene
Type
product
Smiles
O1CC1CCCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05406007

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
3,4-epoxy-1-butene
Name
crotyl alcohol
Yield
74%
Name
3-buten-1-ol
Yield
23%
Name
1,2-epoxy-7-octene

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1.[H][H].[S]>[Ni]>[O:1]1[CH2:5][CH:2]1[CH:3]=[CH2:4].[CH2:7]([OH:6])[CH:8]=[CH:9][CH3:10].[CH2:5]([OH:1])[CH2:2][CH:3]=[CH2:4].[O:6]1[CH:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH:13]=[CH2:14])[CH2:7]1 |^3:16|

Inputs

Step One
[Compound]
Name
epoxyalkene
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-epoxy-1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1C(C=C)C1
Name
1,2-epoxy-7-octene
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CC1CCCCC=C
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
sulfur
Quantity
0 (± 1) mol
Type
reactant
Smiles
[S]
Step Four
Name
Raney-nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3,4-epoxy-1-butene
Type
product
Smiles
O1C(C=C)C1
Name
crotyl alcohol
Type
product
Smiles
C(C=CC)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%
Name
3-buten-1-ol
Type
product
Smiles
C(CC=C)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%
Name
1,2-epoxy-7-octene
Type
product
Smiles
O1CC1CCCCC=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.